10.1039/C5CC03634H | Proton conduction in Mo(vi)-based metallo-supramolecular polymers†

Proton conduction in Mo(vi)-based metallo-supramolecular polymers†

Chemical Communications Pub Date: 2015-05-21 DOI: 10.1039/C5CC03634H

Abstract

High proton conduction (8.5 × 10⁻² mS cm⁻¹) was observed in a Mo(VI)-based metallo-supramolecular polymer with carboxylic acids at 95%RH. The integration of OH groups into the polymer was analysed using FTIR spectroscopy and found to be crucial for the proton transport in the polymer.

Proton conduction in Mo(vi)-based metallo-supramolecular polymers†

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